molecular formula C10H12O4S B8703348 Methyl 3,4-dimethoxy-5-sulfanylbenzoate CAS No. 647856-23-3

Methyl 3,4-dimethoxy-5-sulfanylbenzoate

Cat. No.: B8703348
CAS No.: 647856-23-3
M. Wt: 228.27 g/mol
InChI Key: YTMBGCWYGQPXIT-UHFFFAOYSA-N
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Description

Methyl 3,4-dimethoxy-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C10H12O4S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

647856-23-3

Molecular Formula

C10H12O4S

Molecular Weight

228.27 g/mol

IUPAC Name

methyl 3,4-dimethoxy-5-sulfanylbenzoate

InChI

InChI=1S/C10H12O4S/c1-12-7-4-6(10(11)14-3)5-8(15)9(7)13-2/h4-5,15H,1-3H3

InChI Key

YTMBGCWYGQPXIT-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)C(=O)OC)S)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution 3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester (800 mg, 2.67 mmol) in THF (21 mL) was added MeONa (0.5 M in MeOH, 21 mL) at room temperature and the reaction was heated to reflux. After refluxing for 3 h, the reaction mixture was cooled to room temperature, poured into 1 N HCl aqueous solution (150 mL) and extracted with mixture of EtOAc:hexane (1:1, 150 mL). The organic layer was washed with brine (100 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-4,5-dimethoxybenzoic acid methyl ester (0.581 g).
Name
3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester
Quantity
800 mg
Type
reactant
Reaction Step One
Name
MeONa
Quantity
21 mL
Type
reactant
Reaction Step One
Name
Quantity
21 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step Two

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